Cas no 100831-28-5 (2H-1,4-Benzothiazin-3(4H)-one, 5-methyl-)

2H-1,4-Benzothiazin-3(4H)-one, 5-methyl- structure
100831-28-5 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 5-methyl-
CAS No:100831-28-5
MF:C9H9NOS
MW:179.238860845566
CID:3551450
PubChem ID:20871796
Update Time:2025-04-22

2H-1,4-Benzothiazin-3(4H)-one, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one, 5-methyl-
    • 100831-28-5
    • 5-methyl-2H-1,4-benzothiazin-3(4H)-one
    • AKOS005132868
    • 5-Methyl-2H-benzo[b][1,4]thiazin-3(4H)-one
    • Inchi: 1S/C9H9NOS/c1-6-3-2-4-7-9(6)10-8(11)5-12-7/h2-4H,5H2,1H3,(H,10,11)
    • InChI Key: ZBVNTKPPYLNWHH-UHFFFAOYSA-N
    • SMILES: S1CC(NC2C(C)=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 179.04048508g/mol
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.4Ų
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